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Compound of Interest

Compound Name: 2-Amino-5-fluoropyridin-3-ol

Cat. No.: B1288704 Get Quote

Essential Safety and Handling Guide for 2-Amino-5-
fluoropyridin-3-ol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Amino-5-fluoropyridin-3-ol was not

readily available. The following guidance is based on the safety information for the closely

related compound, 2-Amino-5-fluoropyridine, and should be used as a comprehensive safety

protocol. Researchers should always consult their institution's safety office and perform a risk

assessment before handling any chemical.

This guide provides essential safety, operational, and disposal information for handling 2-
Amino-5-fluoropyridin-3-ol in a laboratory setting, intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Summary
2-Amino-5-fluoropyridine is classified as a hazardous substance. It is crucial to understand its

potential effects to ensure safe handling.
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Hazard Classification Hazard Statement

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) Harmful in contact with skin.[1]

Acute Toxicity (Inhalation) Harmful if inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Specific target organ toxicity (single exposure) May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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Body Part PPE Specification Standards

Eyes/Face

Tightly fitting safety goggles or

chemical safety goggles with

side-shields.[2]

Conforming to EN166 (EU) or

NIOSH (US) / OSHA 29 CFR

1910.133.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene) and

protective clothing.[1][3]

Fire/flame resistant and

impervious clothing may be

necessary.[2]

Ensure glove material is

compatible with the substance.

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.[2] For

nuisance exposures, a P95

(US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[4]

Footwear

Closed-toe shoes, preferably

safety footwear with chemical

resistance.[5][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a chemical fume hood is available and functioning correctly.[1]
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Verify that an eyewash station and safety shower are accessible and operational.[1]

Gather all necessary PPE as specified in the table above and inspect for any damage.

Prepare all equipment and reagents needed for the experiment.

Keep the container of 2-Amino-5-fluoropyridin-3-ol tightly closed until use.[1]

Handling:

Conduct all work with this chemical inside a chemical fume hood.[1][7]

Don the appropriate PPE before opening the container.

Avoid all personal contact, including inhalation of dust or fumes.[3]

Minimize dust generation and accumulation during handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Consider storing under an inert atmosphere as the related compound is air-sensitive.[1]

Store locked up.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Waste Collection:

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

weighing paper), in a suitable, labeled, and closed container.
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Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[1][2]

Do not release into the environment.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical help.[1][2]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[1][4]

Experimental Workflow for Safe Handling
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Preparation Phase
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Post-Handling

Verify Fume Hood & Safety Showers

Inspect & Don Full PPE

Prepare Materials

Weigh/Measure Chemical

Proceed to handling

Perform Experiment

Decontaminate Equipment

Experiment complete

Segregate & Label Waste

Dispose via Approved Channels

Remove & Clean PPE

Waste secured

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Amino-5-fluoropyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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